Cas no 156733-00-5 (1-Cyclopropene-1-pentanoicacid, 2-octadecyl-, methyl ester)

• Product name: 1-Cyclopropene-1-pentanoicacid, 2-octadecyl-, methyl ester
• CAS No: 156733-00-5
• MF: C₂₇H₅₀O₂
• MW: 406.6847
• CID: 160148
• PubChem ID: 190849

1-Cyclopropene-1-pentanoicacid, 2-octadecyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropene-1-pentanoicacid, 2-octadecyl-, methyl ester
• Methyl 3-(2-octadecylcyclopropen-1-yl)pentanoate
• methyl 5-(2-octadecylcycloprop-1-en-1-yl)pentanoate
• Methyl odc-pentanoate
• methyl 3-(2-octadecylcyclopropen--1-yl)pentanoate
• DTXSID20935522
• 156733-00-5
• methyl 5-(2-octadecylcyclopropen-1-yl)pentanoate

• Inchi： InChI=1S/C27H50O2/c1-4-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-22-26(25)24(5-2)23-27(28)29-3/h24H,4-23H2,1-3H3
• InChI Key： UNYRJDUACPSOIW-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCC1CC=1C(CC(OC)=O)CC

Computed Properties

• Exact Mass: 406.3813
• Monoisotopic Mass: 406.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 23
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.901
• Boiling Point: 481.1°Cat760mmHg
• Flash Point: 86.8°C
• Refractive Index: 1.472
• PSA: 26.3